Cas no 1549675-25-3 ((4-Methyl-5-trifluoromethyl-4H-[1,2,4]triazol-3-yl)-methanol)

• Product Name: (4-Methyl-5-trifluoromethyl-4H-[1,2,4]triazol-3-yl)-methanol
• CAS No: 1549675-25-3
• MF: C₅H₆F₃N₃O
• MW: 181.115850925446
• CID: 5219764
• Update Time: 2025-10-29

(4-Methyl-5-trifluoromethyl-4H-[1,2,4]triazol-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (4-Methyl-5-trifluoromethyl-4H-[1,2,4]triazol-3-yl)-methanol
• 4H-1,2,4-Triazole-3-methanol, 4-methyl-5-(trifluoromethyl)-

• Inchi： 1S/C5H6F3N3O/c1-11-3(2-12)9-10-4(11)5(6,7)8/h12H,2H2,1H3
• InChI Key： NLLQZIXVDLYGBR-UHFFFAOYSA-N
• SMILES： N1=C(C(F)(F)F)N(C)C(CO)=N1

Additional information on (4-Methyl-5-trifluoromethyl-4H-[1,2,4]triazol-3-yl)-methanol

The Compound CAS No. 154967-25-3: A Comprehensive Overview

The compound with CAS No. 154967-25-3, commonly referred to as (4-Methyl-5-trifluoromethyl-4H-[1,2,4]triazol-3-yl)-methanol, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and material science. This compound is characterized by its unique structure, which combines a triazole ring system with a trifluoromethyl group and a methanol substituent. The triazole ring is a heterocyclic aromatic compound that plays a crucial role in determining the compound's chemical properties and reactivity.

Recent studies have highlighted the potential of (4-Methyl-5-trifluoromethyl-4H-[1,2,4]triazol-3-yl)-methanol in various applications, particularly in the development of advanced materials and pharmaceuticals. Its trifluoromethyl group contributes to its high stability and resistance to chemical degradation, making it an ideal candidate for use in harsh environmental conditions. Additionally, the methanol substituent enhances the compound's solubility in polar solvents, facilitating its use in solution-based reactions and formulations.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazole ring system. Researchers have explored various methods to optimize the synthesis pathway, including the use of transition metal catalysts and microwave-assisted synthesis techniques. These advancements have significantly improved the yield and purity of the compound, making it more accessible for industrial applications.

One of the most promising areas of research involving CAS No. 154967-25-3 is its application in drug delivery systems. The compound's ability to form stable complexes with bioactive molecules has been leveraged to develop targeted drug delivery vehicles. For instance, studies have demonstrated that (4-Methyl-5-trifluoromethyl-4H-[1,2,4]triazol-3-yl)-methanol can act as a carrier for anti-cancer drugs, enhancing their efficacy while reducing side effects.

In addition to its pharmaceutical applications, this compound has also found utility in the field of electronics. Its unique electronic properties make it a potential candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have reported that incorporating (4-Methyl-5-trifluoromethyl-4H-[1,2,4]triazol-3-yl)-methanol into OLED structures can improve device efficiency and stability under operational conditions.

The environmental impact of CAS No. 154967-25-3 has also been a topic of interest among scientists. Studies have shown that the compound exhibits low toxicity to aquatic organisms, suggesting its potential for use in eco-friendly chemical formulations. However, further research is required to fully understand its long-term environmental effects and biodegradation pathways.

In conclusion, CAS No. 154967-25-3 represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for both academic research and industrial development. As advancements in synthetic methodologies and application studies continue to emerge, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and materials science.